Cas no 1453186-95-2 (8-Isopropyl-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol)

• Product Name: 8-Isopropyl-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol
• CAS No: 1453186-95-2
• MF: C₉H₁₂N₄OS
• MW: 224.282779693604
• CID: 4700837
• Update Time: 2025-10-13

8-Isopropyl-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol Chemical and Physical Properties

Names and Identifiers

• 8-isopropyl-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol
• 8-Isopropyl-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol

• Inchi： 1S/C9H12N4OS/c1-5(2)6-4-10-13-7(6)11-8(15-3)12-9(13)14/h4-5H,1-3H3,(H,11,12,14)
• InChI Key： MTGOAOABFUSGKF-UHFFFAOYSA-N
• SMILES： S(C)C1NC(N2C(=C(C=N2)C(C)C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 305
• Topological Polar Surface Area: 84.6

Additional information on 8-Isopropyl-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol

8-Isopropyl-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol: A Comprehensive Overview

8-Isopropyl-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol (CAS No. 1453186-95-2) is a unique and promising compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolo[1,5-a][1,3,5]triazines, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 8-Isopropyl-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol.

Chemical Structure and Synthesis: The molecular formula of 8-Isopropyl-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol is C₁₂H₁₄N₆O S. The compound features a pyrazolo[1,5-a][1,3,5]triazine core with an isopropyl substituent at the 8-position and a methylthio group at the 2-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. Synthesis of 8-Isopropyl-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol typically involves multi-step reactions starting from readily available precursors. Recent studies have reported efficient synthetic routes that enhance yield and purity while minimizing by-products.

Biological Properties: One of the most notable aspects of 8-Isopropyl-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol is its broad spectrum of biological activities. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines by targeting key signaling pathways such as PI3K/AKT and MAPK. Additionally, it has been found to possess anti-inflammatory effects by modulating cytokine production and reducing oxidative stress in inflammatory models.

Clinical Potential: The therapeutic potential of 8-Isopropyl-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol has been explored in several preclinical studies. Animal models have shown promising results in reducing tumor growth and improving survival rates in cancer-bearing mice. Moreover, its anti-inflammatory properties make it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects.

Mechanism of Action: The mechanism by which 8-Isopropyl-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol exerts its biological effects is multifaceted. It has been shown to interact with multiple cellular targets including kinases and transcription factors. Specifically, it can inhibit the activity of key kinases involved in cell proliferation and survival pathways. Additionally, it modulates the expression of genes associated with inflammation and apoptosis. Understanding these mechanisms is crucial for developing targeted therapies and improving clinical outcomes.

Safety Profile: Safety is a critical consideration in the development of any new drug candidate. Preclinical toxicology studies have indicated that 8-Isopropyl-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol has a favorable safety profile at therapeutic doses. However, further investigations are needed to fully assess its long-term safety and potential side effects in humans. Clinical trials are currently underway to evaluate its safety and efficacy in various disease settings.

Current Research Trends: The field of medicinal chemistry is rapidly evolving, and ongoing research on 8-Isopropyl-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol reflects this dynamic nature. Recent studies have focused on optimizing its structure to enhance potency and selectivity while reducing off-target effects. Computational methods such as molecular docking and virtual screening are being employed to identify novel derivatives with improved pharmacological profiles. Additionally, efforts are being made to develop prodrugs that can improve the oral bioavailability of this compound.

FUTURE DIRECTIONS: The future prospects for 8-Isopropyl-2-(methylthio)pyrazolo[1,5-a][1,3,5]triazin-4-ol are promising. As more data from clinical trials become available, it may emerge as a valuable therapeutic option for treating cancer and inflammatory diseases. Continued research into its mechanism of action and structure-function relationships will be essential for optimizing its therapeutic potential. Collaborative efforts between academia and industry will play a crucial role in advancing this compound from bench to bedside.